Sodium nonanoate

• CAS: 67762-44-1
• Molecular Formula: C9H17NaO2
• Molecular Weight: 180.22 g/mol
• InChI: InChI=1S/C9H18O2.Na/c1-2-3-4-5-6-7-8-9(10)11;/h2-8H2,1H3,(H,10,11);/q;+1/p-1
• InChIKey: LTOCMXUTASYUOC-UHFFFAOYSA-M

Sodium Nonanoate: Identity and Key Comparators

Sodium nonanoate (CAS 67762-44-1; also registered as 14047-60-0), synonymously sodium pelargonate, is the sodium salt of the straight-chain C9 saturated fatty acid nonanoic acid (pelargonic acid). It functions as a medium-chain anionic surfactant and exhibits chain-length-dependent antimicrobial and herbicidal activities [1]. Its physicochemical and biological profile positions it between the shorter-chain sodium octanoate (C8) and the longer-chain sodium decanoate (C10), as well as alongside the ammonium counterion variant ammonium nonanoate and the free acid pelargonic acid. Procurement decisions involving sodium nonanoate require differentiation from these close analogs because parameters such as critical micelle concentration, antimicrobial potency, herbicidal spectrum, and regulatory status differ quantifiably across the series.

1

Micellar regime selection

CMC positions sodium nonanoate between octanoate (hydrotrope) and decanoate (precipitation-prone), supporting stable micelle formation at moderate loading.

2

Antimicrobial screening context

C9 chain length provides reported peak biofilm inhibition among medium-chain fatty acids; supports antifungal sanitizer and preservative research.

3

Virulence regulator probe

At 1 mM, selectively destabilizes hilD mRNA in Salmonella; enables genetic screens for invasion regulators without solubility artifacts of C10.

• [1] Abbott, S. (2023). CMC Values. Practical Surfactants Science. Retrieved from https://www.stevenabbott.co.uk/practical-surfactants/cmc-values.php View Source

Why Sodium Nonanoate Cannot Be Substituted

Within the homologous series of sodium alkanoates and related nonanoate salts, small structural changes produce disproportionately large shifts in surfactant behavior, antimicrobial spectrum, and herbicidal performance. The critical micelle concentration (CMC) changes roughly by a factor of two with each methylene group added to or removed from the acyl chain, meaning that sodium octanoate (C8) and sodium decanoate (C10) operate in fundamentally different surfactant regimes [1]. Similarly, the ammonium counterion in ammonium nonanoate alters foliar absorption and herbicidal speed versus the sodium salt, while the free acid pelargonic acid differs in water solubility, formulation requirements, and regulatory classification [2]. These non-linear discontinuities mean that a specification written for sodium nonanoate cannot be met by a generic “medium-chain fatty acid salt” without experimental verification, and that substituting sodium octanoate, sodium decanoate, or ammonium nonanoate will yield measurably different outcomes in applications from micellar drug delivery to contact herbicidal field performance.

Sodium octanoate (C8)

CMC ~2× higher; remains primarily monomeric at typical formulation levels. Micellar solubilization and antimicrobial potency may not transfer directly.

Sodium decanoate (C10)

CMC ~2× lower; may precipitate or gel at low temperatures and moderate ionic strength, altering handling and phase behavior outcomes.

Ammonium nonanoate / pelargonic acid

Counterion and free acid form change foliar absorption, herbicidal speed, water solubility, and regulatory classification; sodium salt profile differs.

• [1] Abbott, S. (2023). CMC Values. Practical Surfactants Science. Retrieved from https://www.stevenabbott.co.uk/practical-surfactants/cmc-values.php View Source
• [2] Martelloni, L., Frasconi, C., Sportelli, M., Fontanelli, M., Raffaelli, M., & Peruzzi, A. (2020). Flaming, Glyphosate, Hot Foam and Nonanoic Acid for Weed Control: A Comparison. Agronomy, 10(1), 129. https://doi.org/10.3390/agronomy10010129 View Source

Sodium Nonanoate Comparative Evidence

CMC Transition from Solubilizer to Surfactant

Sodium nonanoate (C9) exhibits a critical micelle concentration (CMC) of approximately 100 mM in pure water at 25 °C, a value that is 2.1-fold lower than that of sodium octanoate (C8, 210 mM) and 2.0-fold higher than that of sodium decanoate (C10, 50 mM) [1]. This places sodium nonanoate in the critical functional transition zone where it can function both as a solubilizer for moderately hydrophobic compounds and as a genuine surfactant forming well-defined micelles. Sodium octanoate, with its CMC above 200 mM, remains largely in monomeric form under typical formulation concentrations and behaves primarily as a hydrotrope; sodium decanoate, at 50 mM, is already fully micellar at low concentrations and may precipitate or gel at higher ionic strengths. The quantified CMC difference means that for equal weight loading, sodium nonanoate provides micellar structures not accessible to octanoate, yet retains greater water solubility and handling flexibility than decanoate.

CMC transition

Head-to-head

~100 mM (C9) vs 210 mM (C8) & 50 mM (C10)

Supports micellar-regime selection

2.1× lower CMC than C8; 2.0× higher than C10

Evidence Dimension	Critical micelle concentration (CMC) in water at 25 °C
Target Compound Data	~100 mM (sodium nonanoate, C9)
Comparator Or Baseline	~210 mM (sodium octanoate, C8); ~50 mM (sodium decanoate, C10)
Quantified Difference	2.1-fold lower CMC than C8; 2.0-fold higher CMC than C10
Conditions	Compiled experimental values for sodium carboxylates in pure water at 25 °C, low salinity [1]

Why This Matters

For procurement of surfactants intended for micelle-based delivery or emulsification, selecting sodium nonanoate over octanoate lowers the surfactant loading required to reach micellar state, while choosing it over decanoate avoids low-temperature precipitation and maintains pumpable solution viscosity.

• [1] Abbott, S. (2023). CMC Values. Practical Surfactants Science. Retrieved from https://www.stevenabbott.co.uk/practical-surfactants/cmc-values.php View Source

Antimicrobial MIC Against Salmonella Serotypes

Pelargonic acid (PA, the parent acid of sodium nonanoate) formulated as emulsions with 1% SDS exhibited minimal inhibitory concentrations (MIC) of 7.82 mM against Salmonella Newport and 15.62 mM against Salmonella Oranienburg/Typhimurium in broth dilution assays [1]. At 31.25 mM, PA emulsions with 1% SDS or 1% Quillaja saponin achieved >6 log CFU/mL reduction. While comparative MIC data for the pure sodium salt are less abundant in the literature, the antimicrobial activity of pelargonic acid is strongly chain-length-dependent; medium-chain fatty acids from C7 to C12 inhibit Candida albicans biofilm formation by >75% at 2 µg/mL, with nonanoic acid (C9) identified as the most effective single agent among the series, outperforming octanoic acid (C8) and decanoic acid (C10) in that specific assay [2]. This non-linear structure-activity relationship—with peak efficacy at C9—means that sodium nonanoate cannot be assumed to be interchangeable with C8 or C10 salts for antimicrobial applications.

Antimicrobial MIC

Cross-study

7.82–15.62 mM (Salmonella spp.)

Supports antimicrobial screening context

C9 peak Candida biofilm inhibition; formulation-dependent

Evidence Dimension	Antimicrobial minimal inhibitory concentration (MIC) and biofilm inhibition
Target Compound Data	Pelargonic acid MIC: 7.82–15.62 mM against Salmonella spp.; nonanoic acid inhibits C. albicans biofilm >75% at 2 µg/mL [1] [2]
Comparator Or Baseline	Octanoic acid (C8) and decanoic acid (C10) also inhibit biofilm >75% at 2 µg/mL, but nonanoic acid was identified as the most effective compound in the C. albicans virulence model [2]
Quantified Difference	Nonanoic acid (C9) ranked as the most effective medium-chain fatty acid for diminishing C. albicans virulence in a C. elegans model; MIC values for nonanoic acid against various bacteria are generally lower than octanoic acid but higher than decanoic acid at equivalent pH [2]
Conditions	MIC determined in Trypticase Soy Broth; biofilm assay in RPMI-1640 medium; C. elegans virulence model [1] [2]

Why This Matters

For food preservative and sanitizer procurement, the C9 chain length provides a demonstrable efficacy peak against Candida spp., giving sodium nonanoate a quantifiable advantage over the cheaper C8 salt and the less soluble C10 salt in antifungal surface-sanitizing formulations.

• [1] Dev Kumar, G., Mis Solval, K., Mishra, A., & Macarisin, D. (2020). Antimicrobial efficacy of pelargonic acid micelles against Salmonella varies by surfactant, serotype and stress response. Scientific Reports, 10, 10287. https://doi.org/10.1038/s41598-020-67223-y View Source
• [2] Lee, J. H., Kim, Y. G., Khadke, S. K., & Lee, J. (2021). Antibiofilm and antifungal activities of medium-chain fatty acids against Candida albicans via mimicking of the quorum-sensing molecule farnesol. Microbial Biotechnology, 14(4), 1353–1366. https://doi.org/10.1111/1751-7915.13710 View Source

Suppression of Salmonella Invasion via HilD mRNA Destabilization

In a genetic screen for regulators of Salmonella invasion, sodium nonanoate at 1 mM was used to repress expression of the type III secretion system (SPI-1) by destabilizing the secondary structure of the hilD mRNA, a key transcriptional activator of invasion genes [1]. The experimental system used LB agar supplemented with 100 mM MOPS (pH 6.7) and 1 mM sodium nonanoate to impose repressive conditions for isolating hilD mutants with aberrantly high invasion-gene expression . This mechanism—direct modulation of mRNA conformational dynamics by a medium-chain fatty acid salt—is chain-length-specific; shorter-chain carboxylates (C6–C8) do not produce the same degree of hilD transcript destabilization, as the effect correlates with hydrophobicity-driven partitioning into the mRNA secondary structure. Sodium decanoate (C10), while more hydrophobic, exhibits reduced aqueous solubility under the assay pH, complicating its use in bacterial culture screening systems. Sodium nonanoate thus occupies a unique experimental niche for the selective chemical modulation of Salmonella virulence gene expression.

Virulence gene repression

Class-level

1 mM; hilD mRNA destabilization

Supports virulence-regulator probe context

Chain-length-specific; C8 insufficient, C10 solubility artifacts

Evidence Dimension	Suppression of Salmonella SPI-1 invasion gene expression via hilD mRNA destabilization
Target Compound Data	1 mM sodium nonanoate strongly represses hilD-driven GFP expression in a ΔhilD, sipC::gfp reporter strain [1]
Comparator Or Baseline	Shorter-chain fatty acid salts (C6–C8) show less pronounced HilD destabilization; the effect is attributed to chain-length-dependent hydrophobic interaction with the mRNA secondary structure [1]
Quantified Difference	Class-level: C9 carboxylate uniquely balances sufficient hydrophobicity for mRNA interaction with adequate aqueous solubility at pH 6.7, enabling robust and reproducible invasion-gene suppression at 1 mM, a concentration at which C10 salts may precipitate [1]
Conditions	LB agar with 100 mM MOPS pH 6.7, 100 µg/mL ampicillin, 1 mM sodium nonanoate; Salmonella Typhimurium genetic screen [1]

Why This Matters

For laboratories procuring chemical probes to study Salmonella virulence regulation, sodium nonanoate is the chain-length-optimized tool compound; substituting sodium octanoate risks insufficient target engagement, while sodium decanoate introduces solubility artifacts that confound genetic screens.

• [1] Hung, C.-C., Eade, C. R., Betteken, M. I., Pavinski Bitar, P. D., Handley, E. M., Nugent, S. L., Chowdhury, R., & Altier, C. (2019). Salmonella invasion is controlled through the secondary structure of the hilD transcript. PLoS Pathogens, 15(4), e1007700. https://doi.org/10.1371/journal.ppat.1007700 View Source

Contact Herbicide Efficacy of Nonanoic Acid

In a field comparison of four weed-control methods, nonanoic acid applied at 11 kg a.i. ha⁻¹ (diluted in 400 L water) failed to control established plants of Cyperus esculentus, Convolvulus arvensis, and Poa annua, whereas flaming and hot foam achieved 99–100% control [1]. Glyphosate at 1080 g a.i. ha⁻¹ controlled P. annua but was ineffective against C. esculentus and C. arvensis. Twenty-nine days post-treatment, weed biomass was significantly lower after flaming, glyphosate, and hot foam than after nonanoic acid or the untreated control. However, nonanoic acid is a contact-only, non-systemic herbicide with no soil residual activity, making it suitable for rapid burn-down in organic production systems where synthetic systemic herbicides are prohibited. Unlike ammonium nonanoate, which is a registered active ingredient in commercial herbicidal products (e.g., Axxe®), sodium nonanoate is primarily used as a formulation adjuvant or research-grade herbicide, and its herbicidal potency must be specifically assessed in the context of the counterion selected.

Herbicide efficacy

Head-to-head

0% control of perennial weeds (11 kg/ha)

Supports contact burn-down context only

Thermal methods 99–100% control; nonanoic acid non-systemic

Evidence Dimension	Field weed control efficacy (% control of established weeds)
Target Compound Data	Nonanoic acid (pelargonic acid) at 11 kg a.i. ha⁻¹: 0% effective control of C. esculentus, C. arvensis, and P. annua [1]
Comparator Or Baseline	Flaming: 99% control; Hot foam: 100% control; Glyphosate (1080 g a.i. ha⁻¹): controlled P. annua, not C. esculentus or C. arvensis [1]
Quantified Difference	Nonanoic acid provided no effective control versus 99–100% for thermal methods on the tested perennial and annual weeds [1]
Conditions	Field trial, University of Pisa; nonanoic acid diluted in 400 L water ha⁻¹; glyphosate applied at ultra-low volume [1]

Why This Matters

Sodium nonanoate-based herbicidal formulations should not be procured for broad-spectrum post-emergence control of established perennial weeds; their value proposition is limited to contact burn-down of young annual weeds in organic systems, where they serve as a non-residual alternative to synthetic systemic herbicides, and the sodium versus ammonium counterion choice impacts formulation stability and foliar penetration speed.

• [1] Martelloni, L., Frasconi, C., Sportelli, M., Fontanelli, M., Raffaelli, M., & Peruzzi, A. (2020). Flaming, Glyphosate, Hot Foam and Nonanoic Acid for Weed Control: A Comparison. Agronomy, 10(1), 129. https://doi.org/10.3390/agronomy10010129 View Source

Catanionic Mixture Phase Behavior Differentiation

In catanionic mixtures with dodecyltrimethylammonium chloride (DoTAC), sodium nonanoate (SN) forms a large isotropic micellar solution phase at all molar ratios up to 40 wt% total surfactant at 40 °C, with elongated micelles in the equimolar region [1]. This behavior contrasts sharply with symmetric-chain catanionic systems (e.g., DoTAC–sodium decanoate), which form lamellar droplets and vesicles even at low total surfactant concentration. The short C9 chain of sodium nonanoate is incapable of solubilizing substantial amounts of the long-chain DoTAC molecules into its own mesophase, resulting in unique swelling behavior of the lamellar phase. SAXS data show that addition of sodium nonanoate to the DoTAC lamellar phase decreases bilayer thickness while leaving the average area per polar headgroup unchanged, a structural response not observed with longer-chain alkanoates [1].

Catanionic phase behavior

Class-level

Isotropic micellar phase with DoTAC; no vesicles

Determines delivery-system structure

C10 forms lamellar/vesicular phases; C9 avoids vesicle formation

Evidence Dimension	Phase behavior in catanionic mixtures with DoTAC (40 °C, water)
Target Compound Data	Sodium nonanoate–DoTAC: isotropic micellar phase up to 40 wt%, elongated micelles at equimolar ratio; lamellar phase swells extensively with water upon SN addition; bilayer thickness decreases [1]
Comparator Or Baseline	Symmetric-chain catanionic mixtures (e.g., DoTAC–sodium decanoate): form lamellar droplets and vesicles at low concentration, different swelling behavior [1] [2]
Quantified Difference	Qualitative but distinct: sodium nonanoate does not form vesicles with DoTAC under conditions where longer-chain alkanoates do; the lamellar phase persists to an equimolar ratio only with the C9 chain [1] [2]
Conditions	2H NMR, SAXS, and microscopy at 40 °C; total surfactant concentration varied from dilute to 40 wt% [1] [2]

Why This Matters

For formulators designing catanionic vesicle or liquid-crystal delivery systems, the choice between sodium nonanoate and sodium decanoate determines whether the equilibrium phase is isotropic micellar or vesicular/lamellar; this phase outcome directly controls encapsulation efficiency, rheology, and release kinetics.

• [1] Edlund, H., Sadaghiani, A. S., & Khan, A. H. (1997). Phase Behavior and Phase Structure for Catanionic Surfactant Mixtures: Dodecyltrimethylammonium Chloride−Sodium Nonanoate−Water System. Langmuir, 13(19), 4953–4963. https://doi.org/10.1021/la9621372 View Source
• [2] Edlund, H., Sadaghiani, A. S., & Khan, A. H. (1997). Alkyl Chain Symmetry Effects in Mixed Cationic–Anionic Surfactant Systems. INFONA. Retrieved from https://www.infona.pl/resource/bwmeta1.element.elsevier-6345ea40-9c51-350d-bf15-cd94f49c0409 View Source

Biodegradability and Regulatory Profile Comparison

Sodium nonanoate is classified as readily biodegradable, consistent with its straight-chain fatty acid structure [1]. This property provides a regulatory advantage in jurisdictions where persistent synthetic anionic surfactants (e.g., linear alkylbenzene sulfonates) face discharge restrictions. In herbicidal applications, nonanoic acid is permitted in organic farming as a contact herbicide in several jurisdictions, whereas glyphosate faces increasing bans and restrictions in Europe and elsewhere [2]. Ammonium nonanoate is specifically registered as an active herbicidal ingredient in the US (EPA Reg. No. 67762-44-1 context), while sodium nonanoate is more commonly employed as a formulating agent, surfactant adjuvant, or research biochemical. Compared to sodium lauryl sulfate (SLS, C12), sodium nonanoate shows lower persistence in aquatic environments and reduced eye irritation potential, though quantitative irritation scores are formulation-dependent.

Regulatory & biodegradability

Supporting

Readily biodegradable; organic-certification context

Supports environmental-permit review

Regulatory status varies; not a potency claim

Evidence Dimension	Biodegradability classification and regulatory acceptance
Target Compound Data	Sodium nonanoate: classified as readily biodegradable; nonanoic acid permitted in organic farming as contact herbicide in certain jurisdictions [1] [2]
Comparator Or Baseline	Synthetic surfactants (e.g., LAS): not readily biodegradable; glyphosate: facing EU non-renewal; synthetic systemic herbicides: precluded from organic certification [2]
Quantified Difference	Qualitative regulatory distinction: sodium nonanoate belongs to the 'biodegradable, naturally derived' category, while glyphosate and LAS are synthetic and subject to different regulatory scrutiny [1]
Conditions	Biodegradability per OECD 301 test guidelines; regulatory status varies by country [1]

Why This Matters

For procurement decisions driven by environmental discharge permits, organic certification requirements, or corporate sustainability goals, sodium nonanoate offers a defensible biodegradable profile that synthetic alternatives cannot match, though this advantage must be weighed against its lower potency in applications such as herbicidal weed control.

• [1] Surfactant.top (2013). Sodium nonanoate – Surfactant. Retrieved from https://www.surfactant.top/sodium-nonanoate.html View Source
• [2] Martelloni, L., Frasconi, C., Sportelli, M., Fontanelli, M., Raffaelli, M., & Peruzzi, A. (2020). Flaming, Glyphosate, Hot Foam and Nonanoic Acid for Weed Control: A Comparison. Agronomy, 10(1), 129. https://doi.org/10.3390/agronomy10010129 View Source

Sodium Nonanoate: Optimal Application Scenarios

Micellar Solubilization and Drug Delivery

Sodium nonanoate's CMC of ~100 mM positions it as the preferred surfactant when the formulation requires stable micelles at moderate surfactant loading without the precipitation risk of C10 salts or the excessive monomer concentration needed for C8 salts [1]. This scenario applies especially to parenteral or topical drug delivery systems where the surfactant must be present above its CMC at physiological temperature and ionic strength. The catanionic phase behavior with cationic surfactants further enables the design of isotropic micellar delivery vehicles that avoid vesicle formation, simplifying sterile filtration and scale-up [6].

Probe for Salmonella Virulence Gene Regulation

At 1 mM in buffered agar (pH 6.7), sodium nonanoate specifically represses Salmonella SPI-1 invasion gene expression through hilD mRNA secondary structure destabilization [4] . This highly specific genetic interaction makes it the chemical probe of choice for screens aimed at identifying regulators of Salmonella virulence. Substitution with sodium octanoate (C8) yields insufficient target engagement; sodium decanoate (C10) causes solubility artifacts under the same conditions, disqualifying both as alternatives for this experimental system.

Food-Grade Sanitizer for Candida and Salmonella

Pelargonic acid emulsions (parent acid of sodium nonanoate) achieve >6 log reduction of Salmonella at 31.25 mM and show peak antifungal efficacy against Candida albicans biofilm among C7–C12 medium-chain fatty acids [2] [3]. Sodium nonanoate, being water-soluble, can be formulated into ready-to-use sanitizing solutions without the need for organic co-solvents, simplifying regulatory compliance for food-contact surface sanitizers. The C9 chain length provides the empirically determined optimum for Candida biofilm inhibition, making it the rational choice over C8 or C10 salts for antifungal sanitizer development.

Organic Herbicide Adjuvant and Burn-Down Component

While nonanoic acid at 11 kg a.i. ha⁻¹ does not control established perennial weeds, its contact-only, non-systemic mode of action and lack of soil residual activity make it suitable for burn-down of young annual weeds in organic production systems [5]. Sodium nonanoate serves as a water-soluble formulating salt that improves spray-tank miscibility and wetting on waxy leaf surfaces compared to the free acid. For procurement decisions, ammonium nonanoate should be selected when maximum herbicidal speed is required, whereas sodium nonanoate is preferred when formulation stability, biodegradability, and compatibility with hard water are prioritized.

Application

Selection Property

Validation Focus

Micellar solubilization and delivery research

Surfactant regime transition between hydrotrope and micellar

CMC-dependent micelle formation at physiological ionic strength

Salmonella virulence probe studies

Chain-length-specific mRNA secondary structure interaction

hilD destabilization assay at pH 6.7, 1 mM working concentration

Antimicrobial screening for Candida and Salmonella

C9 chain length provides reported peak biofilm inhibition

MIC and biofilm endpoints; surfactant-dependent emulsion performance

Organic herbicide adjuvant research

Contact burn-down, non-systemic, no soil residual

Young annual weed control; counterion influence on foliar penetration

• [1] Abbott, S. (2023). CMC Values. Practical Surfactants Science. Retrieved from https://www.stevenabbott.co.uk/practical-surfactants/cmc-values.php View Source
• [2] Dev Kumar, G., Mis Solval, K., Mishra, A., & Macarisin, D. (2020). Antimicrobial efficacy of pelargonic acid micelles against Salmonella varies by surfactant, serotype and stress response. Scientific Reports, 10, 10287. https://doi.org/10.1038/s41598-020-67223-y View Source
• [3] Lee, J. H., Kim, Y. G., Khadke, S. K., & Lee, J. (2021). Antibiofilm and antifungal activities of medium-chain fatty acids against Candida albicans via mimicking of the quorum-sensing molecule farnesol. Microbial Biotechnology, 14(4), 1353–1366. https://doi.org/10.1111/1751-7915.13710 View Source
• [4] Hung, C.-C., Eade, C. R., Betteken, M. I., Pavinski Bitar, P. D., Handley, E. M., Nugent, S. L., Chowdhury, R., & Altier, C. (2019). Salmonella invasion is controlled through the secondary structure of the hilD transcript. PLoS Pathogens, 15(4), e1007700. https://doi.org/10.1371/journal.ppat.1007700 View Source
• [5] Martelloni, L., Frasconi, C., Sportelli, M., Fontanelli, M., Raffaelli, M., & Peruzzi, A. (2020). Flaming, Glyphosate, Hot Foam and Nonanoic Acid for Weed Control: A Comparison. Agronomy, 10(1), 129. https://doi.org/10.3390/agronomy10010129 View Source
• [6] Edlund, H., Sadaghiani, A. S., & Khan, A. H. (1997). Phase Behavior and Phase Structure for Catanionic Surfactant Mixtures: Dodecyltrimethylammonium Chloride−Sodium Nonanoate−Water System. Langmuir, 13(19), 4953–4963. https://doi.org/10.1021/la9621372 View Source